Reference Substances reference standards | Vulcanchem Reference substances are materials containing a precisely known concentration of a substance for use in quantitative analysis. A reference standard provides a reference that can be used to determine unknown concentrations or to calibrate analytical instruments. Reference substances are used to help ensure the identity, potency, quality and purity of products. This is accomplished by analyzing the substance against its qualified reference standard.

Catalog No. Product Name CAS No. Price
VC027001 Tetramethoxypropane 102-52-3 Inquiry
VC026981 9-Amino-1,2,3,4-tetrahydroacridin-1-ol Maleate 118909-22-1 Inquiry
VC026973 2-Amino-2-methylpropanol 124-68-5 Inquiry
VC027523 (1’RS,2’S)-Nicotine 1,1’-Di-N-Oxide [20per cent in ethanol] 129547-84-8 Inquiry
VC026975 3-Aminopicolinic Acid 1462-86-8 Inquiry
VC026985 1,5-Anhydro-D-glucitol 154-58-5 Inquiry
VC027015 Benzyl α-D-Mannopyranoside 15548-45-5 Inquiry
VC026969 DL-Dihydrozeatin riboside 22663-55-4 Inquiry
VC026951 3-Allyl Salicylaldehyde 24019-66-7 Inquiry
VC027021 9,10-Bis(bromomethyl)anthracene 34373-96-1 Inquiry
VC026999 Baicalein Monohydrate 352000-07-8 Inquiry
VC027017 S-[N-Benzyl(thiocarbamoyl)]-L-cysteine 35446-36-7 Inquiry
VC027009 Benzyl 2-Acetamido-2-deoxy-α-D-galactopyranoside 3554-93-6 Inquiry
VC027011 Benzyl 2-Acetamido-4,6-di-O-acetyl-3-O-(2,3,4,6-tetra-O-acetyl-β-D-galactosyl)-2-deoxy-α-D-galactopy 3809-10-7 Inquiry
VC026949 Allyl α-D-Galactopyranoside 48149-72-0 Inquiry
VC026987 1,6-Anhydro-β-D-glucopyranose 498-07-7 Inquiry
VC026961 N-(Aminoethyl)-5-naphthylamine-1-sulfonic Acid 50402-56-7 Inquiry
VC027003 Cyclo(Pro-Leu) 5654-86-4 Inquiry
VC026997 p-Azidophenacyl Bromide 57018-46-9 Inquiry
VC026965 N-(6-Aminohexyl)-1-naphthalenesulfonamide Hydrochloride 61714-25-8 Inquiry
VC026971 2-Amino-4-isopropylamino-6-chlorotriazine 6190-65-4 Inquiry
VC027525 R-(+)-Nicotine Di-p-toluoyl-D-tartrate Salt 68935-27-3 Inquiry
VC026957 1-Aminocyclopropane-1-carboxylic Acid Methyl Ester Hydrochloride 72784-42-0 Inquiry
VC026977 1-(3-Aminopropyl)-2-pyrrolidinone 7663-77-6 Inquiry
VC026983 Ammonium 7-Fluoro-2,1,3-benzoxadiazole-4-sulfonate 84806-27-9 Inquiry


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